Cas no 2034325-17-0 (4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride)

• Product name: 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride
• CAS No: 2034325-17-0
• MF: C₁₄H₁₄ClN₃OS
• MW: 307.798460483551
• CID: 5378539
• PubChem ID: 72720171

4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,5-dimethylfuran-3-yl)-1,3-thiazol-2-yl]pyridin-3-amine hydrochloride
• F6477-5243
• 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride
• 4-(2,5-dimethylfuran-3-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine;hydrochloride
• 2034325-17-0
• AKOS026690403

• Inchi： 1S/C14H13N3OS.ClH/c1-9-6-12(10(2)18-9)13-8-19-14(17-13)16-11-4-3-5-15-7-11;/h3-8H,1-2H3,(H,16,17);1H
• InChI Key： XAZSJMPRJIOIDB-UHFFFAOYSA-N
• SMILES： Cl.S1C(NC2C=NC=CC=2)=NC(=C1)C1C=C(C)OC=1C

Computed Properties

• Exact Mass: 307.0546109g/mol
• Monoisotopic Mass: 307.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2Ų

Additional information on 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride

Introduction to 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride (CAS No. 2034325-17-0)

4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride, identified by the CAS number 2034325-17-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of this molecule, including the presence of a dimethylfuran moiety and a pyridin-3-yl substituent, contribute to its unique chemical properties and potential therapeutic applications.

The thiazole core in this compound is a key pharmacophore that has been extensively studied for its role in various biological processes. Thiazole derivatives are renowned for their antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The incorporation of the 2,5-dimethylfuran group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the pyridin-3-yl group introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions with biological targets, thereby modulating the compound's binding affinity and selectivity.

In recent years, there has been growing interest in developing novel thiazole-based compounds as potential therapeutic agents. The combination of the dimethylfuran and pyridin-3-yl substituents in 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride makes it an attractive candidate for further investigation. Studies have shown that such derivatives can interact with various enzymes and receptors involved in disease pathways, making them promising candidates for drug development.

One of the most compelling areas of research involving this type of compound is its potential application in oncology. Thiazole derivatives have been reported to exhibit inhibitory effects on several kinases and other enzymes overexpressed in cancer cells. The specific arrangement of functional groups in 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride may allow it to selectively target these enzymes, thereby inhibiting tumor growth and proliferation. Preliminary computational studies have suggested that this compound can bind to the active sites of certain kinases with high affinity, making it a valuable scaffold for further optimization.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis, atherosclerosis, and autoimmune disorders. Thiazole derivatives have been shown to modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride may enable it to interfere with these pathways effectively, potentially leading to novel therapeutic strategies.

The synthesis of 4-(2,5-dimethylfuran-3-yl)-N-(pyridin-3-y l)thiazol -2-am ine hydroch loride involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the thiazole ring through cyclization reactions followed by functionalization with the appropriate substituents. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce complex thiazole derivatives on a larger scale.

In conclusion,4-(2 ,5 -dim ethylfura n - 3 -y l ) - N -( py ridi n - 3 - y l ) thi az ol - 2 - am ine hydroch lor ide (CAS No. 2034325 - 17 - 0 ) represents a promising candidate for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are likely to play an increasingly important role in addressing various diseases.